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Compound of Interest

Compound Name: 101536-55-4

CAS No.: 101536-55-4

Cat. No.: B612601

Get Quote

Abstract: This document provides a comprehensive, field-tested protocol for the preparation,

storage, and handling of Tacrolimus (also known as FK-506) stock solutions using dimethyl

sulfoxide (DMSO) as the solvent. The guide is intended for researchers, scientists, and drug

development professionals who require accurate and stable solutions of this potent

immunosuppressant for experimental use. The protocol emphasizes safety, scientific rationale,

and best practices to ensure solution integrity and experimental reproducibility.

Scientific Introduction & Rationale
Tacrolimus (FK-506) is a powerful macrolide lactone immunosuppressant isolated from the

bacterium Streptomyces tsukubaensis.[1][2] Its primary mechanism of action involves the

inhibition of calcineurin, a critical enzyme in the T-lymphocyte activation pathway.[1][3] By

binding to the immunophilin FKBP12, Tacrolimus forms a complex that effectively halts the

calcineurin-mediated dephosphorylation of the nuclear factor of activated T-cells (NF-AT),

thereby preventing the transcription of interleukin-2 (IL-2) and other pro-inflammatory cytokines.

[3]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b612601#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9772399.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Tacrolimus
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9772399.htm
https://en.wikipedia.org/wiki/Tacrolimus
https://en.wikipedia.org/wiki/Tacrolimus
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612601?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Due to its potent biological activity, Tacrolimus is a cornerstone of research in immunology,

transplantation biology, and the study of inflammatory diseases. However, its utility in in vitro

and in vivo models is hampered by its extremely low solubility in aqueous solutions.[1][4] To

overcome this, a concentrated stock solution must be prepared in a suitable organic solvent.

Choice of Solvent: Dimethyl Sulfoxide (DMSO) Dimethyl sulfoxide (DMSO) is the solvent of

choice for Tacrolimus for several key reasons:

High Solubilizing Power: Tacrolimus is freely soluble in DMSO at high concentrations (e.g.,

up to 120 mg/mL), allowing for the creation of highly concentrated, space-efficient stock

solutions.[5][6]

Inertness: DMSO is a relatively inert solvent that does not typically react with dissolved

compounds under standard storage conditions.

Miscibility: DMSO is miscible with a wide range of aqueous buffers and cell culture media,

facilitating the easy dilution of the stock solution to final working concentrations for

experiments.

This guide provides a validated methodology to produce a stable, reliable Tacrolimus stock

solution.

Safety & Handling Precautions
Working with Tacrolimus and DMSO requires strict adherence to safety protocols due to the

inherent hazards of both substances.

Tacrolimus (FK-506):

High Potency & Toxicity: Tacrolimus is a potent pharmaceutical ingredient that is toxic if

swallowed.[7][8][9] It is also suspected of damaging fertility or the unborn child.[9]

Handling: All handling of solid Tacrolimus powder must be performed within a certified

chemical fume hood or a biological safety cabinet (BSC) to prevent inhalation of airborne

particles.[10] Personal Protective Equipment (PPE), including a lab coat, safety goggles,

and double nitrile gloves, is mandatory.[11][12]
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Dimethyl Sulfoxide (DMSO):

Transdermal Carrier: DMSO is readily absorbed through the skin and can act as a carrier

for other dissolved chemicals, facilitating their entry into the body.[13][14][15] This property

makes meticulous handling imperative to prevent systemic exposure to Tacrolimus.

Irritant Properties: DMSO can cause skin and eye irritation.[13]

Combustibility: It is a combustible liquid and should be kept away from heat and open

flames.[14][15]

Always consult the latest Safety Data Sheets (SDS) for both Tacrolimus and DMSO before

beginning any work.[7][8][9][11][16]

Physicochemical Data & Materials
Accurate preparation begins with accurate data. The properties of Tacrolimus and DMSO are

summarized below.

Property Tacrolimus (FK-506)
Dimethyl Sulfoxide
(DMSO)

Chemical Formula C₄₄H₆₉NO₁₂ C₂H₆OS

Molecular Weight 804.02 g/mol [2][5] 78.13 g/mol

Appearance
White to off-white crystalline

powder[1]
Clear, colorless liquid

Melting Point 127-129 °C[4] 18.5 °C

Solubility in DMSO
Freely soluble; ≥100 mg/mL[1]

[17]
Miscible

Primary Hazards
Toxic if swallowed,

reproductive toxin[7][9]

Skin/eye irritant, combustible,

transdermal carrier[13][14]

Required Materials & Equipment:

Tacrolimus powder (≥98% purity)
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Anhydrous/Biotechnology-grade Dimethyl Sulfoxide (DMSO)

Analytical balance (readable to 0.1 mg or better)

Chemical fume hood or Class II Biological Safety Cabinet

Calibrated micropipettes and sterile, filtered tips

Sterile, amber glass or polypropylene cryovials with screw caps

Vortex mixer

Personal Protective Equipment (PPE): Lab coat, safety goggles, nitrile gloves

Detailed Protocol: Preparing a 10 mM Tacrolimus
Stock
This protocol describes the preparation of a 10 mM stock solution, a common concentration for

laboratory use. The principles can be adapted for other concentrations.

Step 1: Pre-Protocol Calculations (Trustworthiness)
The cornerstone of a reliable stock solution is an accurate calculation. The formula to

determine the required mass of Tacrolimus is:

Mass (mg) = [Desired Concentration (mM)] x [Final Volume (mL)] x [Molecular Weight ( g/mol )]

/ 1000

Example for 2 mL of a 10 mM stock:

Mass (mg) = 10 mM x 2 mL x 804.02 g/mol / 1000

Mass (mg) = 16.08 mg

Always perform this calculation before entering the laboratory to ensure efficiency and safety.

Step 2: Weighing the Tacrolimus Powder
Don all required PPE and perform all work inside a chemical fume hood or BSC.
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Place a piece of weigh paper or a weigh boat on the analytical balance and tare the scale to

zero.

Carefully weigh out the calculated mass of Tacrolimus powder (e.g., 16.08 mg) onto the tared

paper/boat.

Record the exact mass weighed. This is crucial for calculating the precise final concentration

of your stock solution.

Step 3: Solubilization
Carefully transfer the weighed Tacrolimus powder into a sterile, appropriately sized amber

vial (e.g., a 4 mL vial for a 2 mL final volume). Ensure no powder is lost during the transfer.

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO (e.g., 2 mL)

to the vial.

Securely cap the vial.

Vortex the solution for 30-60 seconds. Visually inspect the solution against a light source to

ensure all solid particles have dissolved. The final solution should be clear and colorless. If

dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be used to

assist.[17]

Step 4: Labeling and Documentation
Proper labeling is critical for sample integrity and laboratory safety. The vial label must include:

Compound Name: Tacrolimus (FK-506)

Final Concentration: (e.g., 10 mM)

Solvent: 100% DMSO

Date of Preparation

Your Initials
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Storage Conditions: -20°C

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the Tacrolimus stock solution preparation

protocol.
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Start: Assemble Materials & PPE

Step 1: Calculate Required Mass
(e.g., 16.08 mg for 2 mL of 10 mM)

Safety First

Step 2: Weigh Tacrolimus Powder
(Inside Fume Hood)

Precision is Key

Step 3: Transfer Powder to Vial

Step 4: Add Anhydrous DMSO

Step 5: Vortex Until Dissolved
(Visually Confirm Clarity)

Ensure Homogeneity

Step 6: Label Vial & Aliquot
(For Storage)

Store at -20°C or -80°C
(Protected from Light)

Preserve Stability

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b612601/docs?utm_src=pdf-body-img#application-note-preparation-of-tacrolimus-fk-506-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612601?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Tacrolimus | 104987-11-3 [chemicalbook.com]

2. Tacrolimus | C44H69NO12 | CID 445643 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Tacrolimus - Wikipedia [en.wikipedia.org]

4. bocsci.com [bocsci.com]

5. selleck.co.jp [selleck.co.jp]

6. selleckchem.com [selleckchem.com]

7. guinama.com [guinama.com]

8. fishersci.com [fishersci.com]

9. cdn.caymanchem.com [cdn.caymanchem.com]

10. ejhp.bmj.com [ejhp.bmj.com]

11. selleckchem.com [selleckchem.com]

12. echemi.com [echemi.com]

13. greenfield.com [greenfield.com]

14. westliberty.edu [westliberty.edu]

15. assets.thermofisher.cn [assets.thermofisher.cn]

16. merckmillipore.com [merckmillipore.com]

17. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Application Note: Preparation of Tacrolimus (FK-506)
Stock Solution in DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612601/docs#application-note-preparation-of-
tacrolimus-fk-506-stock-solution-in-dmso]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b612601?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9772399.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Tacrolimus
https://en.wikipedia.org/wiki/Tacrolimus
https://www.bocsci.com/product/tacrolimus-cas-104987-11-3-310851.html
https://www.selleck.co.jp/datasheet/tacrolimus-fk506-S500317-DataSheet.pdf
https://www.selleckchem.com/datasheet/tacrolimus-fk506-S500317-DataSheet.html
https://www.guinama.com/documentacion-tecnica/7084_FDS-Tacrolimus-EN-Laboratorios-GUINAMA.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ63571ME&productDescription=TACROLIMUS+500MG&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/10007965m.pdf
https://ejhp.bmj.com/content/30/Suppl_1/A16.1
https://www.selleckchem.com/msds/MSDS_S5003.pdf
https://www.echemi.com/sds/tacrolimus-pd20170406172828127.html
https://greenfield.com/wp-content/uploads/2018/11/Dimethyl-Sulfoxide-DMSO.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Dimethyl-sulfoxide.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=FSUD4125~~PDF~~MTR~~KOSD~~EN~~2022-05-27%2012:21:35~~Dimethyl%20sulfoxide~~
https://www.merckmillipore.com/CN/en/product/msds/MM_NF-20-139
https://file.medchemexpress.com/batch_PDF/HY-13756A/Tacrolimus-monohydrate-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b612601/docs#application-note-preparation-of-tacrolimus-fk-506-stock-solution-in-dmso
https://www.benchchem.com/product/b612601/docs#application-note-preparation-of-tacrolimus-fk-506-stock-solution-in-dmso
https://www.benchchem.com/product/b612601/docs#application-note-preparation-of-tacrolimus-fk-506-stock-solution-in-dmso
https://www.benchchem.com/product/b612601/docs#application-note-preparation-of-tacrolimus-fk-506-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612601?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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